![molecular formula C19H22N2O3 B267324 3-{[(3-methylphenoxy)acetyl]amino}-N-propylbenzamide](/img/structure/B267324.png)
3-{[(3-methylphenoxy)acetyl]amino}-N-propylbenzamide
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Overview
Description
3-{[(3-methylphenoxy)acetyl]amino}-N-propylbenzamide, also known as MPAP, is a chemical compound that has been extensively studied for its potential therapeutic applications. MPAP is a derivative of the benzamide class of compounds and has been shown to possess a range of biochemical and physiological effects. In
Mechanism of Action
3-{[(3-methylphenoxy)acetyl]amino}-N-propylbenzamide works by inhibiting FAAH, thereby increasing the levels of endocannabinoids in the body. This leads to a range of biochemical and physiological effects, including pain relief, anti-inflammatory effects, and mood regulation.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to be effective in reducing pain and inflammation in animal models of arthritis and neuropathic pain. It has also been shown to have antidepressant and anxiolytic effects in animal models of depression and anxiety.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-{[(3-methylphenoxy)acetyl]amino}-N-propylbenzamide in lab experiments is that it is a selective inhibitor of FAAH, which means that it has fewer off-target effects than other inhibitors. This makes it a useful tool for studying the role of endocannabinoids in various physiological processes. One of the limitations of using this compound is that it is not very soluble in water, which can make it difficult to work with in certain experimental settings.
Future Directions
There are several future directions for research on 3-{[(3-methylphenoxy)acetyl]amino}-N-propylbenzamide. One area of interest is the potential use of this compound as a therapeutic agent for the treatment of pain, inflammation, and mood disorders. Another area of interest is the development of more potent and selective inhibitors of FAAH, which could lead to the development of more effective therapeutic agents. Additionally, there is a need for further research on the long-term effects of FAAH inhibition, as well as the potential side effects of this compound and other FAAH inhibitors.
Synthesis Methods
The synthesis of 3-{[(3-methylphenoxy)acetyl]amino}-N-propylbenzamide involves a multi-step process that begins with the reaction of 3-methylphenol with acetyl chloride to form 3-methylphenyl acetate. This intermediate is then reacted with propylamine to form 3-methylphenyl-N-propylcarbamate. The final step involves the reaction of this intermediate with phosgene to form this compound.
Scientific Research Applications
3-{[(3-methylphenoxy)acetyl]amino}-N-propylbenzamide has been extensively studied for its potential therapeutic applications. It has been shown to be a potent and selective inhibitor of fatty acid amide hydrolase (FAAH), an enzyme that breaks down endocannabinoids in the body. Endocannabinoids are lipid signaling molecules that play a role in a wide range of physiological processes, including pain, inflammation, and mood regulation.
properties
Molecular Formula |
C19H22N2O3 |
---|---|
Molecular Weight |
326.4 g/mol |
IUPAC Name |
3-[[2-(3-methylphenoxy)acetyl]amino]-N-propylbenzamide |
InChI |
InChI=1S/C19H22N2O3/c1-3-10-20-19(23)15-7-5-8-16(12-15)21-18(22)13-24-17-9-4-6-14(2)11-17/h4-9,11-12H,3,10,13H2,1-2H3,(H,20,23)(H,21,22) |
InChI Key |
XFOCCIDHQFYRBA-UHFFFAOYSA-N |
SMILES |
CCCNC(=O)C1=CC(=CC=C1)NC(=O)COC2=CC=CC(=C2)C |
Canonical SMILES |
CCCNC(=O)C1=CC(=CC=C1)NC(=O)COC2=CC=CC(=C2)C |
Origin of Product |
United States |
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